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Compound of Interest

Compound Name:
Strontium permanganate

trihydrate

Cat. No.: B577955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of strontium permanganate trihydrate, Sr(MnO₄)₂·3H₂O. The information is compiled to

assist researchers in the fields of inorganic chemistry, materials science, and drug development

in understanding the properties and preparation of this compound.

Compound Properties
Strontium permanganate trihydrate is a purple, crystalline solid. A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Strontium Permanganate Trihydrate
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Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1]

Molar Mass 379.54 g/mol [1]

Appearance Purple cubic crystals [1]

Decomposition Temperature 175 °C [1]

Density 2.75 g/cm³ at 20 °C

Solubility in Water 2.5 g/100 g at 0 °C [1]

Synthesis
The synthesis of strontium permanganate trihydrate is achieved through a precipitation

reaction involving silver permanganate and strontium chloride. The general chemical equation

for this reaction is:

2AgMnO₄(aq) + SrCl₂(aq) → Sr(MnO₄)₂(aq) + 2AgCl(s)

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of strontium permanganate
trihydrate:

Materials:

Silver permanganate (AgMnO₄)

Strontium chloride (SrCl₂)

Distilled water

0.22 µm syringe filter

Beakers

Stirring plate and stir bar
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Filtration apparatus (e.g., Büchner funnel and flask)

Evaporating dish

Desiccator

Procedure:

Preparation of Reactant Solutions:

Prepare a saturated aqueous solution of silver permanganate.

Prepare a concentrated aqueous solution of strontium chloride.

Reaction:

Slowly add the strontium chloride solution to the silver permanganate solution with

constant stirring.

A precipitate of silver chloride (AgCl) will form immediately.

Removal of Silver Chloride:

Filter the reaction mixture through a Büchner funnel to remove the solid silver chloride.

For complete removal of fine particles, the resulting filtrate can be passed through a 0.22

µm syringe filter.

Crystallization:

Transfer the clear, purple filtrate, which contains the dissolved strontium permanganate, to

an evaporating dish.

Place the evaporating dish in a desiccator over a suitable drying agent (e.g., anhydrous

calcium chloride).

Allow the solvent to evaporate slowly at room temperature.

Isolation and Storage:
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Dark violet, cubic crystals of strontium permanganate trihydrate will form.

Carefully collect the crystals.

Store the product in a tightly sealed container in a cool, dark, and dry place, as it is

hygroscopic.

Synthesis Workflow
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Caption: Synthesis workflow for strontium permanganate trihydrate.

Characterization
Crystallographic Data
The crystal structure of strontium permanganate trihydrate has been determined by X-ray

diffraction. It crystallizes in a cubic system. Detailed crystallographic data are presented in

Table 2.

Table 2: Crystallographic Data for Strontium Permanganate Trihydrate
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Parameter Value

Crystal System Cubic

Space Group P2₁3

Unit Cell Parameter (a) 9.611 Å

Coordination of Sr²⁺
Surrounded by 7 oxygen atoms from MnO₄⁻

and 3 water molecules

MnO₄⁻ Geometry Nearly tetrahedral

Thermal Decomposition
Strontium permanganate trihydrate decomposes upon heating. The decomposition is

expected to occur in stages, beginning with the loss of water of hydration, followed by the

decomposition of the permanganate anion. While specific thermogravimetric analysis (TGA)

and differential scanning calorimetry (DSC) data for this compound are not readily available in

the literature, a plausible decomposition pathway can be proposed based on the known

behavior of other permanganate salts.

The initial step is the dehydration, followed by the decomposition of the anhydrous strontium

permanganate to form strontium manganate, manganese dioxide, and oxygen gas.

Proposed Decomposition Pathway:

Dehydration: Sr(MnO₄)₂(s)·3H₂O(s) → Sr(MnO₄)₂(s) + 3H₂O(g)

Decomposition: 2Sr(MnO₄)₂(s) → 2SrMnO₄(s) + 2MnO₂(s) + 3O₂(g)
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Caption: Proposed thermal decomposition pathway of strontium permanganate trihydrate.

Spectroscopic Analysis
Detailed infrared (IR) and Raman spectroscopic data for strontium permanganate trihydrate
are not widely available in the scientific literature. However, the spectra would be expected to

show characteristic vibrational modes of the permanganate ion (MnO₄⁻) and water molecules.

The permanganate ion, having tetrahedral symmetry, exhibits characteristic stretching and

bending modes.

Safety and Handling
Strontium permanganate, like other permanganate salts, is a strong oxidizing agent and should

be handled with care. It can form explosive mixtures with combustible materials. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
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be worn when handling this compound. It should be stored away from heat and incompatible

materials.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All experiments should be

conducted in a controlled laboratory setting with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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